1-(3-fluorophenyl)-N-[(3-fluorophenyl)methylideneamino]methanimine

• IUPAC Name: 1-(3-fluorophenyl)-N-[(3-fluorophenyl)methylideneamino]methanimine
• InChI: InChI=1S/C14H10F2N2/c15-13-5-1-3-11(7-13)9-17-18-10-12-4-2-6-14(16)8-12/h1-10H
• InChI Key: YYMCVDNIIFNDJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C=NN=CC2=CC(=CC=C2)F
• Molecular Formula: C14H10F2N2
• Molecular Weight: 244.24 g/mol
• CAS RN: 15332-10-2

Description

This compound is an imine, which is a functional group characterized by a carbon-nitrogen double bond. The presence of the fluorophenyl groups suggests that it might have interesting chemical properties due to the electronegativity of fluorine.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a 3-fluorobenzaldehyde with a 3-fluoroaniline derivative, in what is known as a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the sp2 hybridization of the carbon and nitrogen atoms involved in the imine functional group.

Chemical Reactions Analysis

As an imine, this compound could be susceptible to hydrolysis, especially under acidic or basic conditions, to form a 3-fluorobenzaldehyde and a 3-fluoroaniline derivative.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the imine functional group and the fluorophenyl groups.

Scientific Research Applications

• Antiviral Applications : A study by Liang et al. (2023) focused on the synthesis and evaluation of (3-phenylisoxazol-5-yl)methanimine derivatives, which demonstrated significant anti-hepatitis B virus activity, suggesting potential antiviral applications for similar compounds (Liang et al., 2023).

• Coordination Chemistry : Xu and Li (2011) described the synthesis of a complex containing a fluorophenyl methanimine ligand, highlighting its relevance in coordination chemistry and potential applications in catalysis or materials science (Xu & Li, 2011).

• Crystallography and Molecular Interactions : Al-Mutairi et al. (2020) investigated Schiff's bases with organic fluorine, providing insights into crystal structures and intermolecular interactions, which are crucial for understanding molecular properties in pharmaceuticals and material science (Al-Mutairi et al., 2020).

• Chemosensors : Research by Tolpygin et al. (2017) demonstrated that certain methanimine derivatives exhibit chemosensor activity, especially for lanthanide cations and fluoride anions, suggesting applications in environmental monitoring and analytical chemistry (Tolpygin et al., 2017).

• Pharmaceutical Research : Harrison et al. (2001) synthesized a compound with a structure similar to methanimine, showing efficacy in pre-clinical tests relevant to emesis and depression, indicating potential for developing new pharmaceutical agents (Harrison et al., 2001).

• Kinetic Studies : Narimani and da Silva (2019) explored the thermal decomposition kinetics of glyphosate and its metabolite, yielding methanimine, providing insights into environmental and industrial processes (Narimani & da Silva, 2019).

• Astronomical Chemistry : Motoki et al. (2014) conducted a study on methanimine, important for understanding the chemistry of the interstellar medium and the formation of complex organic molecules in space (Motoki et al., 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound were to be used as a drug, it would likely interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

Future research could explore the potential applications of this compound in various fields such as medicinal chemistry, materials science, and chemical synthesis.